N-(5-chloro-2-methoxyphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-1-[(2-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19ClN2O3/c1-14-6-3-4-7-15(14)13-24-11-5-8-17(21(24)26)20(25)23-18-12-16(22)9-10-19(18)27-2/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key: AGABCJMAOGRBIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=CC=C(C2=O)C(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C21H19ClN2O3
• Molecular Weight: 382.8 g/mol

Description

Molecular Structure Analysis

The molecular structure analysis of this compound is not available in the sources I found.

Chemical Reactions Analysis

Specific information on the chemical reactions involving this compound is not available.

Physical And Chemical Properties Analysis

While the physical and chemical properties of this compound are important for understanding its behavior, specific details are not available in the sources I found.

Scientific Research Applications

Enantioselective Synthesis and Chemical Reactions

Research involving complex organic compounds, such as the enantioselective synthesis of piperidines and their derivatives, indicates a deep interest in creating molecules with specific spatial arrangements. These syntheses are crucial for developing pharmaceuticals with targeted effects and minimal side effects (Calvez, Chiaroni, & Langlois, 1998). The process often involves reactions like those of Grignard reagents, highlighting the complexity and precision needed in chemical synthesis for potential therapeutic applications.

Development of Novel Heterocyclic Compounds

The creation of new heterocyclic compounds, as seen in the synthesis of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, demonstrates the ongoing effort to discover molecules with unique properties, including anti-inflammatory and analgesic activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). These efforts are crucial in the search for new treatments and drugs, showing the potential relevance of complex compounds like the one .

Molecular and Electronic Analysis

Studies focusing on the molecular, electronic, nonlinear optical, and spectroscopic analysis of heterocyclic compounds underline the importance of understanding the physical and chemical properties of these molecules (Beytur & Avinca, 2021). Such analyses provide valuable information for applications in various fields, including materials science and pharmaceuticals, suggesting potential uses for the compound .

Catalytic and Synthetic Applications

Research into catalytic and synthetic applications, such as the chloroperoxidase-catalyzed benzylic hydroxylation, shows the utility of certain compounds in facilitating chemical reactions (Miller, Tschirret-Guth, & Ortiz de Montellano, 1995). This type of work could indicate the role of similar compounds in synthetic chemistry, potentially offering new pathways for creating complex molecules.

Mechanism of Action

The mechanism of action of this compound is not specified in the available sources.

Future Directions

The future directions or potential applications of this compound are not specified in the available sources.